Cas no 1006441-66-2 (3-{5-chloro-1-(2,6-dichlorophenyl)methyl-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid)
1006441-66-2 structure
Product Name:3-{5-chloro-1-(2,6-dichlorophenyl)methyl-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid
CAS No:1006441-66-2
MF:C14H11Cl3N2O2
MW:345.608340501785
CID:5737064
PubChem ID:2106924
Update Time:2023-11-24
3-{5-chloro-1-(2,6-dichlorophenyl)methyl-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
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- 1006441-66-2
- 3-{5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid
- 956713-73-8
- EN300-08522
- 3-[5-chloro-1-(2,6-dichlorobenzyl)-3-methyl-1H-pyrazol-4-yl]acrylic acid
- (E)-3-[5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methylpyrazol-4-yl]prop-2-enoic acid
- EN300-833003
- AB00723084-01
- (2E)-3-{5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid
- AKOS001057885
- Z2312398339
- 2-Propenoic acid, 3-[5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl]-
- 3-{5-chloro-1-(2,6-dichlorophenyl)methyl-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid
-
- Inchi: 1S/C14H11Cl3N2O2/c1-8-9(5-6-13(20)21)14(17)19(18-8)7-10-11(15)3-2-4-12(10)16/h2-6H,7H2,1H3,(H,20,21)/b6-5+
- InChI Key: NVEBATPMKXCMFC-AATRIKPKSA-N
- SMILES: ClC1=C(/C=C/C(=O)O)C(C)=NN1CC1C(=CC=CC=1Cl)Cl
Computed Properties
- Exact Mass: 343.988611g/mol
- Monoisotopic Mass: 343.988611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- Boiling Point: 517.5±50.0 °C(Predicted)
- pka: 3.58±0.10(Predicted)
3-{5-chloro-1-(2,6-dichlorophenyl)methyl-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-08522-0.05g |
3-{5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid |
1006441-66-2 | 95.0% | 0.05g |
$216.0 | 2025-02-19 | |
| Enamine | EN300-08522-0.1g |
3-{5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid |
1006441-66-2 | 95.0% | 0.1g |
$226.0 | 2025-02-19 | |
| Enamine | EN300-08522-0.25g |
3-{5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid |
1006441-66-2 | 95.0% | 0.25g |
$235.0 | 2025-02-19 | |
| Enamine | EN300-08522-0.5g |
3-{5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid |
1006441-66-2 | 95.0% | 0.5g |
$246.0 | 2025-02-19 | |
| Enamine | EN300-08522-1.0g |
3-{5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid |
1006441-66-2 | 95.0% | 1.0g |
$256.0 | 2025-02-19 | |
| Enamine | EN300-08522-2.5g |
3-{5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid |
1006441-66-2 | 95.0% | 2.5g |
$503.0 | 2025-02-19 | |
| Enamine | EN300-08522-5.0g |
3-{5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid |
1006441-66-2 | 95.0% | 5.0g |
$743.0 | 2025-02-19 | |
| Enamine | EN300-08522-10.0g |
3-{5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid |
1006441-66-2 | 95.0% | 10.0g |
$1101.0 | 2025-02-19 | |
| Enamine | EN300-08522-1g |
3-{5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid |
1006441-66-2 | 95% | 1g |
$256.0 | 2023-10-28 | |
| Enamine | EN300-08522-5g |
3-{5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid |
1006441-66-2 | 95% | 5g |
$743.0 | 2023-10-28 |
3-{5-chloro-1-(2,6-dichlorophenyl)methyl-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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